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Compound of Interest

Compound Name:
5-Bromo-2-phenyl-1H-pyrrolo[2,3-

b]pyridine

Cat. No.: B1290546 Get Quote

Molecular Formula: C₁₃H₉BrN₂ Molecular Weight: 273.13 g/mol CAS Number: 953414-75-0

This technical guide provides an in-depth overview of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-
b]pyridine, a heterocyclic organic compound belonging to the pyrrolopyridine class. While

specific experimental data for this particular molecule is limited in publicly available literature,

this document summarizes its core physicochemical properties and explores the broader

context of the 1H-pyrrolo[2,3-b]pyridine scaffold in drug discovery and development, drawing

upon data from closely related analogues. This information is intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties
The fundamental physicochemical properties of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine
are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₃H₉BrN₂ [1][2]

Molecular Weight 273.13 g/mol [1][2]

CAS Number 953414-75-0 [1][2]

Appearance
White to yellow to orange

powder/crystal
[TCI Chemicals Data]

Storage Temperature -20°C [1][2]

Synthesis and Experimental Protocols
A general synthetic route for the 1H-pyrrolo[2,3-b]pyridine scaffold is described in the literature,

often involving the protection of the pyrrole nitrogen, followed by functionalization of the

pyridine and pyrrole rings. A potential, though not explicitly detailed for this specific compound,

synthetic workflow could be inferred from patent literature describing related compounds.

General Synthetic Workflow for 1H-pyrrolo[2,3-
b]pyridine Derivatives
A plausible synthetic strategy for 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine could involve

a multi-step process beginning with a protected 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core.

The following diagram outlines a generalized synthetic pathway.
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Step 1: Protection

Step 2: Bromination

Step 3: Phenylation

Step 4: Deprotection

1H-pyrrolo[2,3-b]pyridine

Protected 1H-pyrrolo[2,3-b]pyridine

 Protecting Group (e.g., Tosyl chloride)

5-Bromo-Protected-1H-pyrrolo[2,3-b]pyridine

 Brominating Agent (e.g., NBS)

5-Bromo-2-phenyl-Protected-1H-pyrrolo[2,3-b]pyridine

 Suzuki Coupling (Phenylboronic acid, Pd catalyst)

5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine

 Deprotection Conditions (e.g., Base)

Click to download full resolution via product page

Generalized Synthetic Workflow

Disclaimer: This is a generalized representation and the specific reagents, conditions, and

yields for the synthesis of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine would require

experimental optimization.

Biological Activity and Potential Applications
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The 1H-pyrrolo[2,3-b]pyridine scaffold is a "privileged" structure in medicinal chemistry,

frequently appearing in molecules designed as kinase inhibitors.[3] While specific biological

data for 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is not readily available, numerous

derivatives have shown potent activity against a range of protein kinases, suggesting its

potential as a scaffold for the development of targeted therapeutics, particularly in oncology.

Kinase Inhibition by Related Compounds
Several studies have demonstrated the potential of 1H-pyrrolo[2,3-b]pyridine derivatives as

inhibitors of various kinases, including Fibroblast Growth Factor Receptors (FGFR),

Serum/glucocorticoid-regulated kinase 1 (SGK-1), and Janus kinases (JAKs).[4][5][6] The table

below summarizes the inhibitory activities of some representative 1H-pyrrolo[2,3-b]pyridine

analogues. It is crucial to note that these data are for related compounds and not for 5-Bromo-
2-phenyl-1H-pyrrolo[2,3-b]pyridine itself.
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Compound Class Target Kinase IC₅₀ (nM) Reference

1H-pyrrolo[2,3-

b]pyridine derivative

(Compound 4h)

FGFR1 7 [5]

1H-pyrrolo[2,3-

b]pyridine derivative

(Compound 4h)

FGFR2 9 [5]

1H-pyrrolo[2,3-

b]pyridine derivative

(Compound 4h)

FGFR3 25 [5]

cis-[PtCl₂(5BrHaza)₂]

(complex of 5-Bromo-

1H-pyrrolo[2,3-

b]pyridine)

HOS (osteosarcoma)

cell line
2500 [7]

cis-[PtCl₂(5BrHaza)₂]

(complex of 5-Bromo-

1H-pyrrolo[2,3-

b]pyridine)

MCF7 (breast

carcinoma) cell line
2000 [7]

cis-[PtCl₂(5BrHaza)₂]

(complex of 5-Bromo-

1H-pyrrolo[2,3-

b]pyridine)

LNCaP (prostate

carcinoma) cell line
1500 [7]

Potential Signaling Pathway Involvement
Given the prevalence of 1H-pyrrolo[2,3-b]pyridine derivatives as FGFR inhibitors, a likely

mechanism of action for compounds based on this scaffold is the modulation of the FGFR

signaling pathway.[5] This pathway plays a critical role in cell proliferation, differentiation, and

survival, and its dysregulation is implicated in various cancers.

The following diagram illustrates a simplified representation of the FGFR signaling cascade, a

potential target for 1H-pyrrolo[2,3-b]pyridine-based inhibitors.
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Potential FGFR Signaling Pathway Inhibition

Conclusion
5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is a compound of significant interest due to its

core 1H-pyrrolo[2,3-b]pyridine scaffold, which is a key component of many biologically active

molecules, particularly kinase inhibitors. While specific experimental data on this compound are

scarce, the extensive research on related analogues suggests its potential as a valuable

building block in the design of novel therapeutics. Further investigation into the synthesis and

biological evaluation of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine is warranted to fully

elucidate its pharmacological profile and potential applications in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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